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Compound of Interest

Compound Name: Fmoc-Lys(DEAC)-OH

Cat. No.: B3008574 Get Quote

Essential Safety and Handling Guide for Fmoc-
Lys(DEAC)-OH
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Fmoc-Lys(DEAC)-OH. The

following procedures are designed to ensure the safe and effective use of this fluorescently

labeled amino acid in the laboratory.

Hazard Identification and Personal Protective Equipment
(PPE)
While a specific Safety Data Sheet (SDS) for Fmoc-Lys(DEAC)-OH is not readily available,

information from related compounds, including Fmoc-protected amino acids and coumarin

derivatives, indicates that the substance should be handled with care. The primary hazards are

potential harm through inhalation, ingestion, or skin contact. The DEAC (7-

diethylaminocoumarin-4-acetic acid) moiety, a coumarin derivative, may cause skin irritation or

allergic reactions.
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Property Value

Physical State Solid powder

Odor No data available

Melting Point No data available

Boiling Point No data available

Solubility Soluble in organic solvents like DMF and NMP

Toxicity
Not thoroughly investigated. Handle as

potentially hazardous.[1]

GHS Classification
Not classified as hazardous, but caution is

advised.[1]

Recommended Personal Protective Equipment (PPE)

Equipment Specification

Eye Protection
Chemical splash goggles should be worn at all

times.

Hand Protection

Chemical-resistant gloves (e.g., nitrile) are

mandatory. Inspect gloves for any tears or

punctures before use.

Body Protection
A full-length laboratory coat must be worn to

protect skin and clothing.

Respiratory Protection

When handling the powder outside of a certified

chemical fume hood, a dust mask or a respirator

should be used to prevent inhalation.

Footwear Closed-toe shoes are required in the laboratory.

Step-by-Step Operational Plan
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This section outlines the procedural steps for the safe handling of Fmoc-Lys(DEAC)-OH from

receipt to disposal.

2.1. Receiving and Storage

Inspection: Upon receipt, visually inspect the container for any damage or leaks.

Storage: Store the container in a cool, dry, and well-ventilated area, away from direct sunlight

and incompatible materials such as strong oxidizing agents. Keep the container tightly

sealed.

2.2. Weighing and Preparation of Solutions

Engineering Controls: All weighing and solution preparation activities should be conducted in

a certified chemical fume hood to minimize inhalation exposure.

Handling Powder: Use a spatula to handle the solid material. Avoid creating dust. If dust is

generated, use appropriate respiratory protection.

Solvent Addition: When dissolving the compound, add the solvent slowly to the solid to

prevent splashing.

2.3. Use in Experimental Protocols (e.g., Solid-Phase Peptide Synthesis)

Reaction Setup: All reactions involving Fmoc-Lys(DEAC)-OH should be performed in a well-

ventilated fume hood.

Reagent Handling: Handle all reagents, such as piperidine for Fmoc deprotection, with

appropriate PPE and according to their specific SDS recommendations.

Monitoring: The progress of the reaction can be monitored, taking care to handle any

samples drawn from the reaction with the same level of precaution.

Disposal Plan
3.1. Waste Segregation
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Solid Waste: Unused Fmoc-Lys(DEAC)-OH and any contaminated consumables (e.g.,

weighing paper, gloves, pipette tips) should be collected in a designated, labeled hazardous

waste container.

Liquid Waste: Solutions containing Fmoc-Lys(DEAC)-OH and waste solvents from the

reaction and washing steps should be collected in a separate, labeled hazardous liquid

waste container.

3.2. Waste Disposal

All waste must be disposed of in accordance with local, state, and federal regulations for

chemical waste. Do not dispose of this material down the drain.[2] Contact your institution's

Environmental Health and Safety (EHS) department for specific disposal procedures.

Emergency Procedures
Skin Contact: Immediately wash the affected area with soap and plenty of water.[1] Remove

contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

medical attention.

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spill: For small spills, carefully sweep up the solid material, avoiding dust generation, and

place it in a sealed container for disposal. For larger spills or spills of solutions, absorb the

material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for

disposal. Ensure the area is well-ventilated.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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